N2-Methylpyridine-2,5-diamine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N2-Methylpyridine-2,5-diamine dihydrochloride is a derivative of pyridine, a heterocyclic aromatic compound with a nitrogen atom replacing one of the carbon atoms in the benzene ring. This compound is not directly studied in the provided papers, but its structure and properties can be inferred from the related compounds that have been investigated. The related compounds include various substituted pyridines with functional groups such as nitro, amino, and methyl groups, which have been analyzed for their molecular and crystal structures, vibrational studies, and quantum chemical calculations .
Synthesis Analysis
The synthesis of related compounds often involves nucleophilic aromatic substitution (SNAr) reactions, as seen in the synthesis of N-[4-(1-Methyl-1H-imidazol-2-yl)-2,4′-bipyridin-2′-yl]benzene-1,4-diamine, where a chloro-substituted bipyridine reacts with phenylenediamine . This suggests that a similar approach could be used for synthesizing this compound, starting with an appropriately substituted pyridine compound and introducing the amine and methyl groups through SNAr or other suitable reactions.
Molecular Structure Analysis
The molecular structure of pyridine derivatives is often planar or nearly planar due to the aromatic nature of the pyridine ring. For example, the molecule of N,N′-bis(diisopropylphosphanyl)-4-methylpyridine-2,6-diamine is almost planar, with slight deviations observed for the amine nitrogen atoms . This planarity is crucial for the stability of the molecule and can affect its reactivity and interaction with other molecules.
Chemical Reactions Analysis
Pyridine derivatives can undergo various chemical reactions, including tautomerism, as observed in the photoinduced amino-imino tautomerism of 2-amino-5-methylpyridine . This reversible process involves the transformation between different tautomeric forms under UV irradiation, which is a significant reaction that can influence the chemical behavior and applications of these compounds.
Physical and Chemical Properties Analysis
The physical and chemical properties of pyridine derivatives are influenced by their molecular structure and substituents. The vibrational wavenumbers, atomic charges, molecular electrostatic potentials, and NMR chemical shifts are key properties that have been studied for compounds like 2-chloro-4-nitropyridine and its derivatives . These properties are essential for understanding the reactivity, stability, and potential applications of the compounds. The hyperpolarizability values, which relate to the nonlinear optical properties, have also been calculated, indicating potential applications in materials science .
Safety and Hazards
The safety information for “N2-Methylpyridine-2,5-diamine dihydrochloride” includes several hazard statements: H302-H315-H319-H335 . The precautionary statements are P261-P280-P301+P312-P302+P352-P305+P351+P338 . It’s important to handle this compound with care and follow the recommended safety guidelines.
properties
IUPAC Name |
2-N-methylpyridine-2,5-diamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3.2ClH/c1-8-6-3-2-5(7)4-9-6;;/h2-4H,7H2,1H3,(H,8,9);2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCIDVONIAQPOLR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NC=C(C=C1)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11Cl2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.